Cas no 65076-10-0 (Thieno[2,3-b]pyridine-5-carboxylic acid, 4-methoxy-)

• Product Name: Thieno[2,3-b]pyridine-5-carboxylic acid, 4-methoxy-
• CAS No: 65076-10-0
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• CID: 4104919
• Update Time: 2025-06-08

Thieno[2,3-b]pyridine-5-carboxylic acid, 4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyridine-5-carboxylic acid, 4-methoxy-
• 4-Methoxy-thieno[2,3-b]pyridine-5-carboxylic acid

• Inchi： 1S/C9H7NO3S/c1-13-7-5-2-3-14-8(5)10-4-6(7)9(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： UDBOELUFRNMHNO-UHFFFAOYSA-N
• SMILES： C12SC=CC1=C(OC)C(C(O)=O)=CN=2

Additional information on Thieno[2,3-b]pyridine-5-carboxylic acid, 4-methoxy-

Comprehensive Overview of Thieno[2,3-b]pyridine-5-carboxylic acid, 4-methoxy- (CAS No. 65076-10-0)

The compound Thieno[2,3-b]pyridine-5-carboxylic acid, 4-methoxy- (CAS No. 65076-10-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, combining a thienopyridine core with a carboxylic acid and methoxy functional group, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

One of the most searched questions about Thieno[2,3-b]pyridine-5-carboxylic acid revolves around its synthetic applications. Recent studies highlight its role as a precursor for developing kinase inhibitors, which are critical in cancer therapy. The 4-methoxy substitution enhances the compound's solubility and bioavailability, addressing a common challenge in medicinal chemistry. Additionally, its thienopyridine scaffold is structurally similar to purine bases, making it a candidate for nucleotide-like therapeutics.

From an industrial perspective, CAS No. 65076-10-0 is valued for its stability and reactivity under mild conditions. Manufacturers often inquire about scalable synthesis methods, with green chemistry approaches gaining traction. For instance, catalytic hydrogenation and microwave-assisted reactions have been optimized to produce Thieno[2,3-b]pyridine-5-carboxylic acid derivatives with higher yields and lower environmental impact. These advancements align with the growing demand for sustainable chemical processes.

Analytical characterization of 4-methoxy-thieno[2,3-b]pyridine-5-carboxylic acid is another hot topic. Techniques like HPLC-MS and NMR spectroscopy are frequently employed to ensure purity and structural integrity. Researchers also emphasize the importance of computational modeling to predict its physicochemical properties, such as logP and pKa, which are crucial for pharmacokinetic profiling. Such data is often sought after in academic forums and patent applications.

In material science, the thienopyridine moiety’s conjugated system enables applications in organic electronics. Its derivatives are investigated for use in OLEDs and conductive polymers, where the methoxy group fine-tunes electron density. Startups and R&D labs frequently search for suppliers of high-purity CAS No. 65076-10-0 to prototype these advanced materials, underscoring its cross-disciplinary relevance.

Safety and regulatory compliance are also prominent concerns. While Thieno[2,3-b]pyridine-5-carboxylic acid is not classified as hazardous, proper handling protocols are emphasized in SDS documents. Users often query storage conditions (e.g., inert atmosphere, low temperature) to prevent degradation. This aligns with broader industry trends toward rigorous quality control in fine chemical production.

Looking ahead, the demand for 65076-10-0 is expected to rise, driven by its utility in personalized medicine and smart materials. Innovations in continuous-flow synthesis and AI-driven molecular design may further streamline its production. As a key building block, this compound exemplifies the convergence of chemistry, biology, and engineering—a narrative that resonates with both researchers and investors.